8-[(Oxan-4-yl)methoxy]quinoline

• Molecular Formula: C15H17NO2
• Molecular Weight: 243.30 g/mol
• IUPAC Name: 8-(oxan-4-ylmethoxy)quinoline
• InChI: InChI=1S/C15H17NO2/c1-3-13-4-2-8-16-15(13)14(5-1)18-11-12-6-9-17-10-7-12/h1-5,8,12H,6-7,9-11H2
• InChI Key: YKJYIJBAFYKAFE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1COC2=CC=CC3=C2N=CC=C3

Description

8-[(Oxan-4-yl)methoxy]quinoline is a quinoline derivative featuring a tetrahydropyran (oxane) ring attached via a methoxy group at the 8-position of the quinoline core. This substitution introduces steric and electronic modifications that influence its physicochemical properties and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-[(Oxan-4-yl)methoxy]quinoline typically involves the reaction of quinoline with oxan-4-ylmethanol under specific conditions. One common method includes the use of a base catalyst to facilitate the reaction. The reaction is carried out in an organic solvent such as dichloromethane or toluene, and the mixture is heated to a specific temperature to ensure complete reaction. The product is then purified using standard techniques such as column chromatography or recrystallization .

Industrial Production Methods

For industrial-scale production, the synthesis of 8-[(Oxan-4-yl)methoxy]quinoline can be optimized by using continuous flow reactors. This method allows for better control over reaction conditions and improves the yield and purity of the product. Additionally, the use of green chemistry principles, such as solvent-free reactions or the use of recyclable catalysts, can make the production process more environmentally friendly .

Chemical Reactions Analysis

Types of Reactions

8-[(Oxan-4-yl)methoxy]quinoline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the oxan-4-yl group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of quinoline-8-carboxylic acid.

Reduction: Formation of 8-[(Oxan-4-yl)methoxy]quinoline derivatives with reduced functional groups.

Substitution: Formation of various substituted quinoline derivatives.

Scientific Research Applications

8-[(Oxan-4-yl)methoxy]quinoline has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as an antimicrobial and anticancer agent.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Used in the development of new materials and as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 8-[(Oxan-4-yl)methoxy]quinoline involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, leading to its potential use as an anticancer agent. The exact molecular pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key structural features and physical properties of 8-[(Oxan-4-yl)methoxy]quinoline and related compounds:

Compound Name	Substituent at 8-Position	Melting Point (°C)	Molecular Formula	Key Spectral Data (NMR/MS)	Reference
8-[(Oxan-4-yl)methoxy]quinoline	Oxan-4-ylmethoxy	Not reported	C₁₅H₁₇NO₂	Not available (inferred from analogues)	—
8-[(1-Benzyl-1H-benzimidazol-2-yl)methoxy]-5-chloroquinoline (4f)	Benzyl-benzimidazole-methoxy	208–210	C₂₆H₂₀ClN₃O	δ 7.25–8.50 (aromatic H), m/z 456.1
5-Chloro-8-{[1-(2-chlorobenzyl)-1H-1,2,3-triazol-4-yl]methoxy}quinoline	Chlorobenzyl-triazole-methoxy	Not reported	C₂₀H₁₅Cl₂N₅O	δ 5.60 (s, OCH₂), m/z 434.0
8-[(4-Methoxyphenyl)methoxy]-7-(trifluoromethyl)quinoline	4-Methoxyphenyl-methoxy	Not reported	C₁₉H₁₆F₃NO₂	δ 5.60 (s, OCH₂), m/z 478.0 [M+Na]+
8-Methoxy-4-(4-methoxyphenyl)quinoline	Methoxy, 4-methoxyphenyl	Not reported	C₁₇H₁₅NO₂	Crystallographic P2₁/c space group

Key Observations :

• Electronic Effects: Electron-donating groups (e.g., methoxy) at the 8-position enhance resonance stabilization of the quinoline ring, as seen in δ 5.60–7.86 shifts in NMR spectra .

Antimicrobial Activity

• Benzimidazole-linked analogues (4f, 4g) : Exhibit moderate to strong antimicrobial activity, attributed to the planar benzimidazole moiety enhancing DNA intercalation .
• Triazole-containing derivative : Demonstrated activity against Leishmania spp., likely due to the triazole group’s ability to coordinate metal ions in parasitic enzymes .

Antiproliferative Activity

• Methoxy-substituted quinolines: Compound 20c (7-methyl-8-methoxyquinoline) showed IC₅₀ values of 0.012–0.210 µM against cancer cells, highlighting the importance of substituent position .
• Benzyloxy derivatives (20i, 20j) : Increased antiproliferative potency (1.5–1.9-fold vs. tert-butyl analogues) due to enhanced hydrophobic interactions with tubulin .

Antiparasitic Activity

• 8-Aminoquinolines (e.g., NPC1161B): The (−)-enantiomer of NPC1161B displayed superior efficacy (IC₅₀ < 0.1 µM) against Plasmodium berghei with reduced hematotoxicity, suggesting stereochemistry and side-chain modifications critically influence therapeutic windows .

Toxicity and Selectivity

• 8-Aminoquinolines: Methemoglobinemia and hemolysis are common toxicities, but enantiomeric separation (e.g., NPC1161B) reduced toxicity by 2–3-fold while retaining efficacy .
• Methoxy vs. halogen substituents : Methoxy groups generally improve selectivity (e.g., compound 34 in showed I₅₀ = 0.75 µM for bacterial DHFR vs. low vertebrate toxicity), whereas halogens may increase off-target reactivity .